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Compound of Interest

Compound Name: 4-Bromo-4'-methylbenzophenone

CAS No.: 76693-57-7

Cat. No.: B1273618

Get Quo

Introduction: The Strategic Importance of Substituted Biaryl Ketones
The biaryl structural motif is a cornerstone in modern medicinal chemistry and materials science, forming the backbone of numerous pharmaceuticals

their prevalence in a wide array of biologically active compounds and their utility as versatile synthetic intermediates.[4][5] The benzophenone framew

bifonazole.[5][6]

4-Bromo-4'-methylbenzophenone emerges as a particularly valuable starting material for the synthesis of complex biaryl compounds. Its structure o

reactions, and the methyl group, which can be further functionalized.[7] This application note provides a comprehensive guide for researchers, scienti

a primary focus on the Suzuki-Miyaura and Heck coupling reactions.

Physicochemical Properties of 4-Bromo-4'-methylbenzophenone
A thorough understanding of the starting material's properties is crucial for successful synthesis.

Property Value

Molecular Formula C₁₄H₁₁BrO

Molecular Weight 275.14 g/mol

CAS Number 76693-57-7

Appearance Off-white to pale yellow crystalline powder

Melting Point 104-108 °C

Core Synthetic Strategies: Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon bonds, offering high efficiency and functional

modular approach to constructing complex biaryl architectures.

The Suzuki-Miyaura Coupling: A Robust Method for C-C Bond Formation
The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the coupling of an organoboron species with an organohalide.[1]

Reaction Principle:

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation o

essential for the activation of the boronic acid in the transmetalation step.[12][14]
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Caption: Experimental workflow for Suzuki-Miyaura cross-coupling.

Detailed Protocol: Synthesis of 4-Methyl-4'-(phenyl)benzophenone

This protocol details the Suzuki-Miyaura coupling of 4-Bromo-4'-methylbenzophenone with phenylboronic acid.

Materials:

4-Bromo-4'-methylbenzophenone (1.0 equiv)

Phenylboronic acid (1.2 equiv)

Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

Triphenylphosphine (PPh₃) (4 mol%)

Potassium carbonate (K₂CO₃) (2.0 equiv)

Toluene/Ethanol/Water (4:1:1 v/v/v)

Anhydrous Magnesium Sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Procedure:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-Bromo-4'-methylbenzopheno

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

Reagent Addition: Add K₂CO₃ (276 mg, 2.0 mmol) followed by the solvent mixture (10 mL).

Degassing: Degas the reaction mixture by bubbling the inert gas through the solution for 15 minutes.

Reaction: Heat the mixture to 80 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatogra

Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 15 mL) a

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the desired 4-M

Troubleshooting:
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Issue Potential Cause

Low Yield Inefficient catalyst activation

Decomposition of boronic acid Use fresh, high-quality boronic acid.

Homocoupling High temperature or prolonged reaction time

Incomplete Reaction Insufficient base or catalyst

The Heck Reaction: Arylation of Alkenes
The Heck (or Mizoroki-Heck) reaction is a powerful method for the palladium-catalyzed coupling of an aryl halide with an alkene to form a substituted 

Reaction Principle:

The Heck reaction mechanism involves the oxidative addition of the aryl bromide to Pd(0), followed by migratory insertion of the alkene into the pallad

regenerated by reductive elimination with a base.[18][19]

Mechanism Diagram:
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Caption: Catalytic cycle of the Heck reaction.

Detailed Protocol: Synthesis of 4-(4-Methylbenzoyl)stilbene
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This protocol describes the Heck coupling of 4-Bromo-4'-methylbenzophenone with styrene.

Materials:

4-Bromo-4'-methylbenzophenone (1.0 equiv)

Styrene (1.5 equiv)

Palladium(II) acetate (Pd(OAc)₂) (1 mol%)

Tri(o-tolyl)phosphine (P(o-tol)₃) (2 mol%)

Triethylamine (Et₃N) (2.0 equiv)

N,N-Dimethylformamide (DMF), anhydrous

Anhydrous Magnesium Sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Procedure:

Reaction Setup: In a sealed tube, combine 4-Bromo-4'-methylbenzophenone (275 mg, 1.0 mmol), Pd(OAc)₂ (2.2 mg, 0.01 mmol), and P(o-tol)₃ (

Inert Atmosphere: Seal the tube, then evacuate and backfill with an inert gas (e.g., Argon) three times.

Reagent Addition: Add anhydrous DMF (5 mL), styrene (156 mg, 1.5 mmol), and Et₃N (202 mg, 2.0 mmol) via syringe.

Reaction: Heat the reaction mixture to 100 °C and stir. Monitor the reaction by TLC or GC-MS. The reaction is typically complete in 12-24 hours.

Work-up: After cooling to room temperature, pour the reaction mixture into water (30 mL) and extract with diethyl ether (3 x 20 mL).

Washing: Wash the combined organic layers with water (2 x 15 mL) and brine (15 mL).

Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

Purification: Purify the residue by flash column chromatography (hexanes/ethyl acetate) to yield the trans-stilbene product.

Applications in Drug Discovery and Development
The biaryl ketone scaffolds synthesized from 4-Bromo-4'-methylbenzophenone are of significant interest in drug discovery. The benzophenone core

antimicrobial properties.[4][5]

Lead Optimization: The synthetic routes described allow for the rapid generation of analog libraries. By varying the boronic acid in the Suzuki-Miyau

Novel Scaffolds: The resulting biaryl ketones can serve as intermediates for more complex molecules. For example, the ketone functionality can be

Photochemistry: The benzophenone moiety is a well-known photosensitizer.[7][20] This property can be exploited in the design of photoactivatable 

Safety and Handling
4-Bromo-4'-methylbenzophenone, like many aryl bromides, should be handled with appropriate care.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a chemical fume hood.
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Storage: Store in a tightly closed container in a cool, dry place.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Consult the Safety Data Sheet (SDS) for 4-Bromo-4'-methylbenzophenone for complete safety information.[21]

Conclusion
4-Bromo-4'-methylbenzophenone is a versatile and valuable building block for the synthesis of complex biaryl compounds. The palladium-catalyzed

application note offer a robust foundation for researchers in organic synthesis and drug discovery to leverage this key intermediate in the developmen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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